Cas no 1638851-71-4 (α-D-Glucopyranoside, methyl 1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-2,3,4-tris-O-(phenylmethyl)-)

• Product Name: α-D-Glucopyranoside, methyl 1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-2,3,4-tris-O-(phenylmethyl)-
• CAS No: 1638851-71-4
• MF: C₄₃H₄₅ClO₇
• MW: 709.26621222496
• CID: 4537807
• PubChem ID: 118377801
• Update Time: 2025-04-24

α-D-Glucopyranoside, methyl 1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-2,3,4-tris-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• α-D-Glucopyranoside, methyl 1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-2,3,4-tris-O-(phenylmethyl)-
• SCHEMBL17091768
• [(2R,3R,4S,5R,6S)-3,4,5-tribenzyloxy-6-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-6-methoxy-tetrahydropyran-2-yl]methanol
• AC-37105
• 1638851-71-4
• YUYGEKXBLRYHPG-MHUNNFNASA-N

• Inchi： 1S/C43H45ClO7/c1-3-47-37-22-19-31(20-23-37)25-35-26-36(21-24-38(35)44)43(46-2)42(50-30-34-17-11-6-12-18-34)41(49-29-33-15-9-5-10-16-33)40(39(27-45)51-43)48-28-32-13-7-4-8-14-32/h4-24,26,39-42,45H,3,25,27-30H2,1-2H3/t39-,40-,41+,42-,43+/m1/s1
• InChI Key： YUYGEKXBLRYHPG-MHUNNFNASA-N
• SMILES： ClC1C=CC(=CC=1CC1C=CC(=CC=1)OCC)[C@]1([C@@H]([C@H]([C@@H]([C@@H](CO)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 708.2853815Da
• Monoisotopic Mass: 708.2853815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 51
• Rotatable Bond Count: 16
• Complexity: 960
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 75.6Ų